Selenium(IV) Oxide

• CAS No.: 7446-08-4
• Product Name: Selenium(IV) Oxide
• Molecular Formula: SeO2; O2Se
• Molecular Weight: 110.97 g/mol
• IUPAC Name: selenium dioxide
• Standard InChI: InChI=1S/O2Se/c1-3-2
• Standard InChIKey: JPJALAQPGMAKDF-UHFFFAOYSA-N
• SMILES: O=[Se]=O
• Canonical SMILES: O=[Se]=O
• Boiling Point: 599 °F at 760 mm Hg (sublimes) (USCG, 1999)
• Colorform: Lustrous tetragonal needles; yellowish green vapor; White or yellowish-white to slightly reddish, lustrous, crystalline powder or needles.
• Density: 3.95 at 68 °F (USCG, 1999); 3.954 at 15 °C/15 °C; Density (at 15 °C): 3.95 g/cm³
• Melting Point: 340 °C under pressure
• Physical Description: Selenium dioxide appears as a white or creamy-white volatile lustrous crystal or crystalline powder with a pungent sour smell. Melting point 340 deg C. Density 3.954 g / cm3 . Toxic by ingestion and inhalation.; LUSTROUS WHITE HYGROSCOPIC CRYSTALS OR POWDER. ITS YELLOWISH GREEN VAPOUR HAS A PUNGENT SOUR SMELL.
• Description: Selenium dioxide appears as a white or creamy-white volatile lustrous crystal or crystalline powder with a pungent sour smell. Melting point 340 deg C. Density 3.954 g / cm3 . Toxic by ingestion and inhalation.; Inorganic compounds formed through the oxidation of selenium.
• Related CAS: 13814-59-0 (cadmium[1:1] salt); 15702-34-8 (manganese(+2)[1:1] salt)
• Shelf Life: Stable to light and heat.
• Solubility: Soluble in concentrated sulfuric acid; Solubility (parts/100 parts solvent): 10.16 in methanol at 11.8 °C; 6.67 in 93% ethanol at 14 °C; 4.35 in acetone at 15.3 °C; 1.11 in acetic acid at 13.9 °C; In water, 400 g/L at 20 °C; 264 g/100 g water at 22 °C; Soluble in ethanol, methanol; slightly soluble in acetone; Soluble in benzene; Solubility in water, g/100ml at 20 °C: 40
• Synonyms: Dioxide, Selenium; Monoxide, Selenium; Oxide, Selenium; Oxides, Selenium; selenium dioxide; Selenium Monoxide; selenium oxide; Selenium Oxides; selenium trioxide; Trioxide, Selenium
• Vapor Pressure: 12.5 mm Hg at 70 °C; 20.2 mm Hg at 94 °C; 39.0 mm Hg at 181 °C; 760 mm Hg at 315 °C; 848 mm Hg at 320 °C; Vapor pressure, kPa at 70 °C: 1.65
• PubChem Compound: 24007
• Last Modified: Nov 11 2021